Cas no 54530-04-0 (Pyrrolidine,2,5-dimethyl-1-(4-methylphenyl)-)

• Product name: Pyrrolidine,2,5-dimethyl-1-(4-methylphenyl)-
• CAS No: 54530-04-0
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 367028
• PubChem ID: 2757943

Pyrrolidine,2,5-dimethyl-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,2,5-dimethyl-1-(4-methylphenyl)-
• 2,5-dimethyl-1-(4-methylphenyl)pyrrolidine
• 2,5-Dimethyl-1-N-(4'-Methyl)Phenylpyrrolidine
• PYRROLIDINE,2,5-DIMETHYL-1-(4-METHYLPHENYL)
• trans)-2,5-DiMethyl-1-N-(4?-Methyl)phenylpyrrolidine
• TRANS)-2,5-DIMETHYL-1-N-(4'-METHYL)-
• trans)-2,5-Dimethyl-1-N-(4-methyl)phenylpyrrolidine
• TRANS)-2,5-DIMETHYL-1-N-(4'-METHYL)PHENYLPYRROLIDINE
• OHIJQLBIZQGOKQ-UHFFFAOYSA-N
• AKOS006345954
• FT-0691458
• 2,5-Dimethyl-1-(p-tolyl)pyrrolidine
• 54530-04-0
• DTXSID30374084
• 2,5-DIMETHYL-1-P-TOLYL-PYRROLIDINE
• (+/-)-2,5-dimethyl-1-N(4'-methylphenyl)pyrrolidine
• 2,5-dimethyl-1-p-tolylpyrrolidine
• A830227
• (CIS/TRANS)-2,5-DIMETHYL-1-N-(4'-METHYL)PHENYLPYRROLIDINE

• Inchi： InChI=1S/C13H19N/c1-10-4-8-13(9-5-10)14-11(2)6-7-12(14)3/h4-5,8-9,11-12H,6-7H2,1-3H3
• InChI Key： OHIJQLBIZQGOKQ-UHFFFAOYSA-N
• SMILES： CC1CCC(N1C2=CC=C(C=C2)C)C

Computed Properties

• Exact Mass: 189.15200
• Monoisotopic Mass: 189.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 0.945
• Boiling Point: 291.3°C at 760 mmHg
• Flash Point: 118.7°C
• Refractive Index: 1.518
• PSA: 3.24000
• LogP: 3.43720